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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzoic acid

Cat. No.: B125228 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2,4,5-
Trifluorobenzoic Acid

Introduction
2,4,5-Trifluorobenzoic acid (CAS No. 446-17-3) is a fluorinated aromatic carboxylic acid.[1][2]

It serves as a crucial intermediate in the synthesis of various pharmaceuticals, notably

quinolone antibacterials like Temafloxacin, as well as in the production of agrochemicals and

liquid crystals.[2][3] The presence of three electron-withdrawing fluorine atoms on the benzene

ring significantly influences its chemical reactivity and physical properties, making it a valuable

building block in medicinal chemistry and materials science.[2][4] This guide provides a

comprehensive overview of its core physical and chemical properties, supported by

experimental protocols and data visualizations.

Chemical Structure and Identifiers
The fundamental structure and key identifiers for 2,4,5-Trifluorobenzoic acid are detailed

below.
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Start: Tetrachlorophthalic Anhydride

Hydrolysis
(e.g., 10% NaOH, Zinc Powder, 60°C)

Reagents

Intermediate Product

Fluorination

Fluorinated Intermediate

Decarboxylation

Purification
(Column Chromatography on Silica Gel)

Crude Product

End Product: 2,4,5-Trifluorobenzoic Acid

Pure Product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Acid Solution
(e.g., 0.28g of acid in 10cm³ ethanol + 90cm³ water)

Calibrate pH Probe
(Using standard buffer solutions)

Titration Setup
(Place pH probe in acid solution; Fill burette with 0.10 M NaOH)

Perform Titration
(Add NaOH in increments, recording pH after each addition)

Data Plotting
(Graph pH vs. Volume of NaOH added)

Determine Equivalence Point
(Point of steepest slope on the titration curve)

Determine Half-Equivalence Point
(Volume of NaOH is half of the equivalence point volume)

Result: pKa = pH
(pH at the half-equivalence point)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 521170 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemimpex.com [chemimpex.com]

3. 2,4,5-Trifluorobenzoic acid | 446-17-3 [chemicalbook.com]

4. kaibangchem.com [kaibangchem.com]

To cite this document: BenchChem. [2,4,5-Trifluorobenzoic acid physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125228#2-4-5-trifluorobenzoic-acid-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b125228?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trifluorobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trifluorobenzoic-acid
https://www.chemimpex.com/products/45389
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1742985.htm
https://www.kaibangchem.com/blog/what-are-the-properties-of-the-coordination-compounds-of-2-4-5-trifluorobenzoic-1177797.html
https://www.benchchem.com/product/b125228#2-4-5-trifluorobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b125228#2-4-5-trifluorobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b125228#2-4-5-trifluorobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b125228#2-4-5-trifluorobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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